Cas no 111397-62-7 (3,5-Di(1H-benzodimidazol-2-yl)pyridine)

3,5-Di(1H-benzodimidazol-2-yl)pyridine is a heterocyclic organic compound featuring a central pyridine ring flanked by two benzimidazole moieties. This structure imparts strong chelating properties, making it a valuable ligand in coordination chemistry, particularly for transition metal complexes. Its rigid, planar geometry enhances stability in metal-organic frameworks (MOFs) and catalytic systems. The compound exhibits notable thermal and chemical resistance, suitable for applications in materials science and homogeneous catalysis. Additionally, its conjugated π-system contributes to potential photophysical properties, useful in optoelectronic research. The high purity and well-defined coordination behavior of 3,5-Di(1H-benzodimidazol-2-yl)pyridine make it a reliable choice for advanced synthetic and analytical applications.
3,5-Di(1H-benzodimidazol-2-yl)pyridine structure
111397-62-7 structure
Product Name:3,5-Di(1H-benzodimidazol-2-yl)pyridine
CAS No:111397-62-7
MF:C19H13N5
MW:311.340022802353
MDL:MFCD12545922
CID:91382
PubChem ID:25187495
Update Time:2025-10-29

3,5-Di(1H-benzodimidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Bis(1H-benzo[d]imidazol-2-yl)pyridine
    • 3,5-bis(2-benzimidazyl)pyridine
    • 3,5-Di(1H-benzo[d]imidazol-2-yl)pyridine
    • 2-[5-(1H-benzimidazol-2-yl)pyridin-3-yl]-1H-benzimidazole
    • 2,2'-(3,5-pyridinediyl)bis-1H-Benzimidazole
    • 3,5-bis(2-benzimidazolyl) pyridine
    • 2,2-(3,5-pyridinediyl)bis-1H-Benzimidazole
    • CS-0203104
    • 1H-Benzimidazole,2,2'-(3,5-pyridinediyl)bis-
    • 3?5-bis?2-benzimidazyl?pyridine
    • DTXSID00648981
    • AMY36551
    • FT-0682506
    • 111397-62-7
    • AKOS015918433
    • 2,2'-(Pyridine-3,5-diyl)bis(1H-benzimidazole)
    • 2-(5-(1H-benzo[d]imidazol-2-yl)pyridin-3-yl)-1H-benzo[d]imidazole;3,5-Bis(1H-benzo[d]imidazol-2-yl)pyridine
    • 35-bis2-benzimidazylpyridine
    • DB-060087
    • 2-[5-(1H-1,3-benzodiazol-2-yl)pyridin-3-yl]-1H-1,3-benzodiazole
    • G69009
    • 3,5-Di(1H-benzodimidazol-2-yl)pyridine
    • MDL： MFCD12545922
    • Inchi： 1S/C19H13N5/c1-2-6-15-14(5-1)21-18(22-15)12-9-13(11-20-10-12)19-23-16-7-3-4-8-17(16)24-19/h1-11H,(H,21,22)(H,23,24)
    • InChI Key： XATQTLFKVWKYJJ-UHFFFAOYSA-N
    • SMILES： N1C2C=CC=CC=2N=C1C1C=NC=C(C=1)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 311.11700
  • Monoisotopic Mass: 311.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.2A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.387
  • Boiling Point: 666.921°C at 760 mmHg
  • Flash Point: 312.834 °C
  • Refractive Index: 1.781
  • PSA: 70.25000
  • LogP: 4.16820

3,5-Di(1H-benzodimidazol-2-yl)pyridine Security Information

  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C

3,5-Di(1H-benzodimidazol-2-yl)pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Di(1H-benzodimidazol-2-yl)pyridine Pricemore >>

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